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Compound of Interest

Compound Name: PENTLANDITE

Cat. No.: B1173512

This technical support center provides troubleshooting guidance and frequently asked
qguestions (FAQs) to assist researchers in minimizing gangue entrainment during pentlandite
flotation experiments.

Troubleshooting Guide

Problem: High Gangue Content in Final Pentlandite Concentrate

This guide addresses the common issue of excessive gangue minerals, such as serpentine,
talc, pyrrhotite, and quartz, reporting to the pentlandite concentrate. The following sections
break down potential causes and provide step-by-step solutions.

Issue 1: Poor Liberation of Pentlandite from Gangue
Minerals

Cause: Inadequate grinding can result in composite particles where pentlandite is still locked
with gangue minerals. Conversely, over-grinding can generate excessive fines (slimes), which
are prone to entrainment.[1][2]

Solution:

» Particle Size Analysis: Conduct a particle size analysis of the flotation feed to ensure it aligns
with the optimal liberation size for your specific ore. For many nickel sulfide ores, a grind size
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of 70-80% passing 75um is a common target, but this must be determined experimentally.[2]

[3]

e Mineralogical Analysis: Use techniques like QEMSCAN or MLA to determine the liberation
characteristics of the pentlandite and identify the degree of association with gangue
minerals.

e Grind Adjustment:
o If liberation is poor, incrementally increase grinding time or intensity.

o If excessive fines are present, consider a multi-stage grinding approach to minimize over-
grinding of already liberated particles.[4]

Issue 2: Slime Coating and Aggregation

Cause: Fine gangue particles, particularly serpentine and other magnesium silicates, can form
slime coatings on the surface of pentlandite. This blinds the pentlandite surface from collector
adsorption and can lead to the entire aggregate being recovered, increasing gangue content.[5]

[6][7]
Solution:

e Desliming: Implement a desliming step before flotation to remove ultra-fine particles. This
can be achieved using a hydrocyclone or by simple washing and decantation in a laboratory
setting.

o Use of Dispersants/Depressants: Add a dispersant or a depressant that specifically targets
the slime-forming gangue. Carboxymethyl cellulose (CMC) is widely used to disperse
serpentine slimes and depress their flotation.[5][8] Soda ash can also aid in dispersing
serpentine.[9]

Issue 3: Inefficient Gangue Depression

Cause: Naturally floatable gangue (e.qg., talc) or inadvertent activation of gangue minerals can
lead to their recovery alongside pentlandite. The type and dosage of depressants may be
suboptimal for the specific gangue suite.
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Solution:
o Reagent Selection: Select depressants based on the dominant gangue minerals.
o For Talc/Pyroxene: Use polysaccharide depressants like starch, dextrin, or guar gum.

o For Pyrrhotite: A combination of a reducing agent like sulfur dioxide (or sodium
metabisulfite) and a chelating agent like Diethylenetriamine (DETA) can be effective.[5][10]
Polymeric depressants are also an alternative.[10]

o For Silicates (e.g., Quartz, Feldspar): Sodium silicate is a common depressant.

o Dosage and pH Optimization: Systematically vary the depressant dosage and pulp pH to find
the optimal conditions for selective pentlandite flotation. The effectiveness of many
depressants is highly pH-dependent.[3]

Issue 4: Hydrodynamic and Froth-Related Issues

Cause: Gangue minerals can be mechanically carried into the concentrate with the flow of
water, a process known as entrainment. This is exacerbated by a very stable and viscous froth,
high water recovery, and fine particle sizes.[11][12]

Solution:

o Frother Dosage Control: Excessive frother can create an overly stable froth that doesn't
allow for efficient drainage of entrained gangue.[11] Reduce the frother dosage to a level that
maintains a sufficiently stable froth for pentlandite recovery without inhibiting drainage.

» Airflow Rate Adjustment: A high aeration rate can increase the amount of water carried into
the froth, thereby increasing gangue entrainment. Optimize the airflow to be just enough for
adequate bubble surface area flux.

o Froth Washing (Column Flotation): If using a flotation column, apply wash water to the froth
layer. This displaces the pulp water containing fine gangue particles and washes them back
down into the collection zone, significantly improving concentrate grade.[13][14][15][16]

o Froth Depth: Increasing the froth depth (in both mechanical cells and columns) can promote
drainage of entrained particles, though this may slightly reduce the recovery of slower-
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floating particles.

Frequently Asked Questions (FAQs)

Q1: What is entrainment and how does it differ from true flotation?

Al: True flotation is a selective process where hydrophobic mineral particles (like pentlandite
coated with a collector) attach to air bubbles and are carried to the froth. Entrainment is a non-
selective, mechanical process where fine hydrophilic (water-loving) gangue particles are
carried into the froth within the water that fills the spaces between bubbles.[17] This is a major
cause of concentrate contamination, especially with finely ground ores.

Q2: What is the role of Carboxymethyl Cellulose (CMC) in pentlandite flotation?

A2: CMC is an organic polymer that acts as a depressant and dispersant, particularly for
magnesium silicate gangue like serpentine and talc.[5][8] It adsorbs onto the surfaces of these
gangue minerals, rendering them more hydrophilic (water-loving) and preventing their flotation.
[18] It also helps to prevent serpentine slimes from coating the surface of pentlandite, allowing
for better collector adsorption on the valuable mineral.[8] High molecular weight CMC can also
induce flocculation of fine gangue particles, which reduces their tendency to be entrained.[19]

Q3: How does pH affect the selectivity of pentlandite flotation?

A3: Pulp pH is a critical parameter that influences the surface chemistry of all minerals in the
system and the effectiveness of reagents. For pentlandite flotation, a pH range of 9 to 10.5 is
common.[3][20]

o Depressant Activity: The depressing effect of reagents like lime on pyrrhotite is stronger at
higher pH values. However, excessively high pH (especially with lime) can also depress
pentlandite.[9]

o Slime Coating: The surface charges of both pentlandite and serpentine are pH-dependent.
At certain pH values, electrostatic attraction can promote slime coating, which is detrimental
to flotation.[6]

o Collector Adsorption: The interaction between xanthate collectors and sulfide minerals is
optimal within a specific pH range.
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Q4: Can | use column flotation to improve my concentrate grade?

A4: Yes, column flotation is often superior to conventional mechanical cells for producing high-
grade concentrates, primarily because it effectively reduces gangue entrainment.[14] This is
achieved through two main features:

e Counter-current Flow: The feed slurry flows downwards against a rising stream of air
bubbles, providing a more efficient collection environment.

e Froth Washing: A gentle stream of wash water is added to the top of the deep froth column.
This water displaces the gangue-containing water from the pulp, washing the entrained
particles back down and allowing only the truly floated mineral particles to overflow.[15][16]
[21]

Q5: My ore has a high concentration of pyrrhotite. How can | selectively float pentlandite?

A5: Separating pentlandite from pyrrhotite is a common challenge as they often have similar
flotation properties. The typical strategy is to depress the pyrrhotite while floating the
pentlandite. This is usually done at a pH of around 9-9.5 using a depressant system. A
combination of a reducing agent (like SO2) and a chelating agent (like DETA) is a known
effective method.[5][10] Careful control of collector dosage is also crucial, as excessive
collector can lead to a loss of selectivity.[10]

Data Presentation

Table 1: Effect of pH and Depressant on Nickel Recovery (lllustrative Data)

Depressant Nickel Copper
Run pH
Dosage (glt) Recovery (%) Recovery (%)
1 8.15 120 50.2 25.0
2 9.15 80 70.5 85.6
3 10.15 100 81.0 88.2
4 8.15 80 38.3 60.1
5 10.15 120 65.4 91.1
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Source: Adapted from data presented in a study on nickel-copper sulphide ore flotation.[3]

Table 2: Typical Reagent Suite for Pentlandite Flotation

Typical Dosage
Reagent Type Example Reagent Purpose

(9h)

Adjust pulp pH to 9.0-
Lime (Ca(OH)2) or JAStPUP P

pH Modifier 500 - 2000 10.5 for selective
Soda Ash (Naz2COs) )
flotation.[10]

Activates the
) Copper Sulfate pentlandite surface for
Activator 50 - 150
(CuSO0a4) better collector

adsorption.[22]

Potassium Amyl Renders pentlandite
Collector Xanthate (PAX) or 40 - 100 surface hydrophobic.
SIBX [3][10]
Depresses serpentine
N Carboxymethyl ]
Depressant (Silicates) 100 - 500+ and talc; disperses

Cellulose (CMC) i 5]
slimes.

Depresses pyrrhotite.

Depressant (Sulfides) DETA/ SMBS Varies (10]
Creates a stable froth
Frother MIBC or Pine Oil 25-75 for concentrate

collection.

Experimental Protocols
Protocol 1: Standard Batch Flotation Test for Pentlandite

» Ore Preparation: Grind a representative ore sample to the target particle size (e.g., 80%
passing 75 pm).

e Pulp Preparation: Prepare a slurry in a laboratory flotation cell (e.g., a 2.5 L Denver cell) to a
specific solids concentration (e.g., 25-35% wi/w).[3][20]
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e pH Adjustment: Add a pH modifier (e.g., lime slurry) to adjust the pulp to the target pH (e.g.,
9.5) and condition for 2-4 minutes.[10][23]

 Activation & Depression:
o Add the activator (e.g., CuSOa solution) and condition for 3-5 minutes.
o Add the gangue depressant(s) (e.g., CMC solution) and condition for 5-10 minutes.[23]

o Collection: Add the collector (e.g., PAX solution) and condition for 3-5 minutes to allow for
adsorption.[23]

o Frothing: Add the frother (e.g., MIBC) and condition for 1 minute.[23]

 Flotation: Introduce air into the cell at a controlled flow rate (e.g., 6 L/min).[20] Collect the
froth concentrate at timed intervals (e.g., 0-2 min, 2-5 min, 5-10 min) by scraping the froth
from the lip of the cell.

o Analysis: Filter, dry, and weigh the collected concentrate(s) and the final tailings. Assay all
products for nickel and key gangue elements to determine grade and recovery.

Protocol 2: Column Flotation with Froth Washing

e Setup: Use a laboratory-scale flotation column. Ensure the feed inlet, tailings outlet, air
sparger, and wash water distribution system are correctly configured.

o Pulp Preparation: Prepare the feed slurry as described in Protocol 1, including all reagent
conditioning steps in a separate tank.

o Startup: Start the flow of water and air through the column to establish a stable froth bed. Set
the air flow rate to achieve the desired superficial gas velocity (Jg), typically 1-2 cm/s.

e Feed Introduction: Pump the conditioned slurry into the column at a steady rate.

o Wash Water Application: Introduce wash water at the top of the column. The flow rate should
be adjusted to achieve a positive bias, meaning the flow rate of water in the tailings is slightly
higher than in the feed. This ensures a net downward flow of water through the froth, which
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is crucial for washing away entrained gangue.[16] A typical industrial carrying rate is 1-3
tph/m2.[21]

o Operation: Allow the system to reach a steady state (typically 3-5 residence times).

+ Sampling: Simultaneously collect samples of the overflowing concentrate and the
discharging tailings over a fixed period.

¢ Analysis: Process and analyze the samples as described in the batch flotation protocol to
calculate grade and recovery.
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Caption: Mechanism of gangue entrainment vs. true flotation.
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Caption: Troubleshooting workflow for high gangue content.
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Caption: A typical rougher-scavenger-cleaner flotation circuit.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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